Cas no 25517-04-8 (Ethanaminium,N,N,N-trimethyl-2-oxo-2-(tricyclo[3.3.1.13,7]dec-1-ylamino)-, iodide (1:1))

Ethanaminium,N,N,N-trimethyl-2-oxo-2-(tricyclo[3.3.1.13,7]dec-1-ylamino)-, iodide (1:1) structure
25517-04-8 structure
Product Name:Ethanaminium,N,N,N-trimethyl-2-oxo-2-(tricyclo[3.3.1.13,7]dec-1-ylamino)-, iodide (1:1)
CAS No:25517-04-8
MF:C15H27IN2O
MW:378.292156457901
CID:261557
PubChem ID:64203
Update Time:2025-04-19

Ethanaminium,N,N,N-trimethyl-2-oxo-2-(tricyclo[3.3.1.13,7]dec-1-ylamino)-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Ethanaminium,N,N,N-trimethyl-2-oxo-2-(tricyclo[3.3.1.13,7]dec-1-ylamino)-, iodide (1:1)
    • [2-(1-adamantylamino)-2-oxoethyl]-trimethylazanium,iodide
    • T 2238
    • Ammonium, ((1-adamantylcarbamoyl)methyl)trimethyl-, iodide
    • ((1-Adamantylcarbamoyl)methyl)trimethylammonium iodide
    • 25517-04-8
    • Inchi: 1S/C15H26N2O.HI/c1-17(2,3)10-14(18)16-15-7-11-4-12(8-15)6-13(5-11)9-15;/h11-13H,4-10H2,1-3H3;1H
    • InChI Key: UDEWRGKOSVCSKG-UHFFFAOYSA-N
    • SMILES: [I-].O=C(C[N+](C)(C)C)NC12CC3CC(CC(C3)C1)C2

Computed Properties

  • Exact Mass: 350.9051
  • Monoisotopic Mass: 378.11681g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 315
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 31.17
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